Cas no 2108705-38-8 (N-(2-Methyl-7-pyrrolidin-2-ylpyrazolo1,5-apyrimidin-6-yl)methylacetamide dihydrochloride)

• Product Name: N-(2-Methyl-7-pyrrolidin-2-ylpyrazolo1,5-apyrimidin-6-yl)methylacetamide dihydrochloride
• CAS No: 2108705-38-8
• MF: C₁₄H₂₁Cl₂N₅O
• MW: 346.255440473557
• MDL: MFCD29035032
• CID: 5049818
• Update Time: 2025-07-19

N-(2-Methyl-7-pyrrolidin-2-ylpyrazolo1,5-apyrimidin-6-yl)methylacetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(2-Methyl-7-pyrrolidin-2-ylpyrazolo[1,5-a]pyrimidin-6-yl)methyl]acetamide dihydrochloride
• N-[(2-methyl-7-pyrrolidin-2-ylpyrazolo[1,5-a]pyrimidin-6-yl)methyl]acetamide;dihydrochloride
• N-(2-Methyl-7-pyrrolidin-2-ylpyrazolo1,5-apyrimidin-6-yl)methylacetamide dihydrochloride

• MDL： MFCD29035032
• Inchi： 1S/C14H19N5O.2ClH/c1-9-6-13-17-8-11(7-16-10(2)20)14(19(13)18-9)12-4-3-5-15-12;;/h6,8,12,15H,3-5,7H2,1-2H3,(H,16,20);2*1H
• InChI Key： BCAUVXWFUSULPS-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C)NCC1C=NC2=CC(C)=NN2C=1C1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 364
• Topological Polar Surface Area: 71.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on N-(2-Methyl-7-pyrrolidin-2-ylpyrazolo1,5-apyrimidin-6-yl)methylacetamide dihydrochloride

N-(2-Methyl-7-pyrrolidin-2-ylpyrazolo1,5-apyrimidin-6-yl)methylacetamide dihydrochloride (CAS No. 2108705-38-8): A Comprehensive Overview

N-(2-Methyl-7-pyrrolidin-2-ylpyrazolo1,5-apyrimidin-6-yl)methylacetamide dihydrochloride (CAS No. 2108705-38-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to by its systematic name, is a derivative of pyrazolo[1,5-a]pyrimidine and is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a pyrazolo[1,5-a]pyrimidine core, a methyl group, and a pyrrolidine ring, all of which contribute to its biological activity and pharmacological properties.

The development and study of N-(2-Methyl-7-pyrrolidin-2-ylpyrazolo1,5-apyrimidin-6-yl)methylacetamide dihydrochloride have been driven by its potential as a therapeutic agent for various diseases. Recent research has focused on its ability to modulate specific biological pathways and receptors, making it a promising candidate for the treatment of neurological disorders, cancer, and inflammatory conditions.

In the realm of neurological disorders, N-(2-Methyl-7-pyrrolidin-2-ylpyrazolo1,5-apyrimidin-6-yl)methylacetamide dihydrochloride has shown promising results in preclinical studies. Studies have demonstrated its ability to cross the blood-brain barrier and interact with key receptors involved in neuroprotection and neuroregeneration. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a neuroprotective agent.

In the context of cancer research, N-(2-Methyl-7-pyrrolidin-2-ylpyrazolo1,5-apyrimidin-6-yl)methylacetamide dihydrochloride has been investigated for its antiproliferative properties. Preclinical studies have shown that it can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. A notable study published in Cancer Research highlighted its ability to induce apoptosis in breast cancer cells by modulating the expression of pro-apoptotic proteins.

Furthermore, the compound's anti-inflammatory properties have been explored in the context of inflammatory diseases. In vitro and in vivo studies have demonstrated that N-(2-Methyl-7-pyrrolidin-2-ylpyrazolo1,5-apyrimidin-6-yl)methylacetamide dihydrochloride can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(2-Methyl-7-pyrrolidin-2-ylpyrazolo1,5-apyrimidin-6-yl)methylacetamide dihydrochloride have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. A study published in the European Journal of Pharmaceutical Sciences reported that the compound has good oral bioavailability and a long half-life, which are desirable characteristics for drug candidates.

In addition to its therapeutic potential, N-(2-Methyl-7-pyrrolidin-2-ylpyrazolo1,5-a-pyrimidin)-6-yloxy)acetic acid (a related compound) has been studied for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it valuable for understanding complex biological processes and identifying new therapeutic targets.

The synthesis of N-(2-Methyl-7-pyrrolidin-2-y-lpyrazolo1,5-a-pyrimidin)-6-yloxy)acetic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale. For example, a study published in Organic Letters described an optimized synthetic route that significantly reduced reaction times and improved overall yield.

The safety profile of N-(2-Methyl--7-pyrrolidin--y-lpyrazolo,-a--yrimi-d)-6-yloxy)acetic acid has also been evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-(2-Methyl--7-pyrrolidi-n--y-lpyrazo-lo,-a--yrimi-d)-6-yloxy)acetic acid (CAS No. 2108705--38-) is a promising compound with diverse therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.